Cas no 982-06-9 (Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI))

• Product Name: Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI)
• CAS No: 982-06-9
• MF: C₂₄H₃₄O₃
• MW: 370.524967670441
• CID: 804604
• PubChem ID: 7091834
• Update Time: 2025-04-19

Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI)
• 16-methyl-20-oxopregna-5,16-dien-3-beta-yl acetate
• 16-methylpregna-5,16-dien-3β-ol-20-one acetate
• (3S,8R,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• 16-methyl-3beta-acetoxy-5,16-pregnadien-20-one
• (3S,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• Pregna-5,16-dien-20-one, 3-(acetyloxy)-16-methyl-, (3b)-
• 16-Methyl-16-dihydropregnenolone acetate
• NS00042114
• 16-Methyl-16-dehydropregnenoloneacetate
• 3.beta.-Acetoxy-16-methylpregna-5,16-dien-20-one
• 3.beta.-Hydroxy-16-methyl-5,16-pregnadien-20-one acetate
• 16-Methyl-20-oxopregna-5,16-dien-3-yl acetate #
• [(3S,8R,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• (17-Acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl)acetate
• EINECS 213-565-5
• SCHEMBL8527209
• Pregna-5,16-dien-20-one, 3.beta.-hydroxy-16-methyl-, acetate
• 982-06-9
• Pregna-5,16-dien-20-one, 3-(acetyloxy)-16-methyl-, (3.beta.)-
• 16-Methyl-20-oxopregna-5,16-dien-3-yl acetate

• Inchi： 1S/C24H34O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h6,18-21H,7-13H2,1-5H3/t18-,19+,20-,21-,23-,24-/m0/s1
• InChI Key： NELMHAIFXJZDST-HHNLCZHGSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC(C)=C(C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 370.25079494g/mol
• Monoisotopic Mass: 370.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų